Cas no 896328-34-0 (N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896328-34-0
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5845665
• PubChem ID: 7256646
• Update Time: 2025-07-14

N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-cyclohexyl-2-[(4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-
• F2543-0066
• AKOS024658805
• HMS3004P03
• SMR000808678
• N-cyclohexyl-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• N-cyclohexyl-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• 896328-34-0
• MLS001235050
• N-cyclohexyl-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• CHEMBL1414695
• N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C15H18N4O2S/c20-13(16-11-6-2-1-3-7-11)10-22-14-17-12-8-4-5-9-19(12)15(21)18-14/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,20)
• InChI Key： HTRCHODRYCYJTE-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 13?+-.0.20(Predicted)

Additional information on N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Introduction to N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide (CAS No. 896328-34-0)

N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 896328-34-0, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a subject of intense study for its pharmacological implications.

The molecular structure of N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide features a cyclohexyl group attached to an acetamide moiety, which is further linked to a pyrido[1,2-a][1,3,5]triazine core. This particular scaffold is known for its ability to interact with various biological targets, making it a valuable candidate for drug discovery. The sulfanyl group incorporated into the structure suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic purposes.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in the development of new drugs. The pyrido[1,2-a][1,3,5]triazine core is particularly interesting as it has been shown to exhibit properties that are relevant to several diseases. For instance, studies have indicated that this scaffold can modulate the activity of enzymes involved in inflammatory pathways. This has led to investigations into its potential as an anti-inflammatory agent.

In addition to its structural complexity, N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide has been studied for its ability to interact with biological targets in vitro. Preliminary experiments have shown that this compound can inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is associated with various diseases, including cancer and inflammatory disorders. Therefore, compounds like N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide hold promise as leads for the development of new therapeutic agents.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. The cyclohexyl group is typically introduced through nucleophilic substitution reactions or by reductive amination techniques. The pyrido[1,2-a][1,3,5]triazine core is synthesized through cyclocondensation reactions involving appropriate precursors. The final step involves the introduction of the sulfanyl group, which can be achieved through thiolation reactions or by using organosulfur compounds.

One of the key challenges in working with N-cyclohexyl-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide is its sensitivity to environmental conditions such as moisture and light. This necessitates careful storage and handling procedures to maintain its stability and integrity. Additionally, the compound's complex structure may pose challenges in purification and characterization processes.

Despite these challenges, the potential therapeutic benefits of N-cyclohexyl-2-({4-oxyo-hydrogen})acetamide make it an attractive candidate for further research. Ongoing studies are focused on elucidating its mechanism of action and identifying potential side effects. Computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These studies could provide valuable insights into how it can be optimized for better efficacy and safety.

The field of pharmaceutical chemistry is constantly evolving with new discoveries and innovations. N-cyclohexyl-N-(6-chloropyridazin-N'-(S-methylisothiourea))acetamide represents one such innovation that has emerged from the intersection of organic chemistry and medicinal biology. Its unique structure and promising biological activities make it a compelling subject for further investigation.

In conclusion,N-cyclohexyl-N-(6-chloropyridazin-N'-(S-methylisothiourea))acetamide (CAS No. 89632834) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups offer opportunities for developing new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action,this compound could play a crucial role in advancing therapeutic strategies in the future.